Cas no 91393-16-7 (Ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylate)

Ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylate structure
91393-16-7 structure
Product Name:Ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylate
CAS No:91393-16-7
MF:C12H12N2O3
MW:232.235282897949
MDL:MFCD04971122
CID:1963360
PubChem ID:6457727
Update Time:2025-04-21

Ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylate
    • MOBEE
    • Ethyl (p-methoxybenzoyl)acetate
    • ethyl 3-(4-methylphenyl)-1,2,4-oxadiazol-5-carboxylate
    • 3-p-tolyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
    • 3-(p-Tolyl)-1,2,4-oxdiazol-5-carbonsaeure-aethylester
    • (4-Methoxybenzoyl)acetic acid, ethyl ester
    • Ethyl 3-(4-methoxyphenyl)-3-oxopropionate
    • Ethyl p-anisoylacetate
    • Ethyl (4-methoxybenzoyl)acetate
    • Ethyl 4-methoxybenzoylacetate
    • 3-(4-methoxy-phenyl)-3-oxo-propionic acid ethyl ester
    • 3-oxo-3-(4-methoxyphenyl)propanoic acid ethyl ester
    • ethyl p-methoxy-benzoylacetate
    • 3-(4-methoxyphenyl)-3-oxopropionic acid ethyl ester
    • 3-(4-methylphenyl)-1,2,4-Oxadiazole-5-carboxylic acid ethyl ester
    • ethyl 3-p-tolyl-[1,2,4]oxadiazole-5-carboxylate
    • 91393-16-7
    • BBL040108
    • STK349862
    • AKOS000311473
    • EN300-229906
    • ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-car-boxylate
    • MFCD04971122
    • SCHEMBL3233714
    • Ethyl 3-(P-Tolyl)-1,2,4-oxadiazole-5-carboxylate
    • Ethyl3-(P-Tolyl)-1,2,4-oxadiazole-5-carboxylate
    • DB-079006
    • BS-4378
    • CS-0207406
    • MDL: MFCD04971122
    • Inchi: 1S/C12H12N2O3/c1-3-16-12(15)11-13-10(14-17-11)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3
    • InChI Key: SAISCYNZBKJQRO-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

  • Exact Mass: 232.08479225Da
  • Monoisotopic Mass: 232.08479225Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 65.2Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 354.4±35.0 °C at 760 mmHg
  • Flash Point: 168.1±25.9 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylate Security Information

Ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM314033-1g
Ethyl 3-(P-Tolyl)-1,2,4-oxadiazole-5-carboxylate
91393-16-7 95%
1g
$267 2024-07-20
Fluorochem
027025-5g
3- p -Tolyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
91393-16-7 95%
5g
£413.00 2022-03-01
Fluorochem
027025-10g
3- p -Tolyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
91393-16-7 95%
10g
£720.00 2022-03-01
Fluorochem
027025-1g
3- p -Tolyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
91393-16-7 95%
1g
£98.00 2022-03-01
Enamine
EN300-229906-0.05g
ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylate
91393-16-7 95%
0.05g
$84.0 2024-06-20
Enamine
EN300-229906-0.1g
ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylate
91393-16-7 95%
0.1g
$124.0 2024-06-20
Enamine
EN300-229906-0.25g
ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylate
91393-16-7 95%
0.25g
$178.0 2024-06-20
Enamine
EN300-229906-0.5g
ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylate
91393-16-7 95%
0.5g
$331.0 2024-06-20
Enamine
EN300-229906-1.0g
ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylate
91393-16-7 95%
1.0g
$442.0 2024-06-20
Enamine
EN300-229906-2.5g
ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylate
91393-16-7 95%
2.5g
$867.0 2024-06-20
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited